Cas no 1203245-47-9 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide)
N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide
- 1203245-47-9
- N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
- AKOS024518151
- VU0520116-1
- N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide
- F5773-2331
-
- Inchi: 1S/C17H11N5O4S/c23-15(9-1-3-11-12(7-9)22-27-21-11)18-17-20-19-16(26-17)10-2-4-13-14(8-10)25-6-5-24-13/h1-4,7-8H,5-6H2,(H,18,20,23)
- InChI Key: ZQSOSJZZHSUUHK-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC(C(NC3=NN=C(C4C=CC5=C(C=4)OCCO5)O3)=O)=CC2=N1
Computed Properties
- Exact Mass: 381.05317502g/mol
- Monoisotopic Mass: 381.05317502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 141Ų
N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5773-2331-2μmol |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-5μmol |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-10μmol |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-20μmol |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-1mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-2mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-3mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-4mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-5mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5773-2331-10mg |
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1203245-47-9 | 10mg |
$79.0 | 2023-09-09 |
N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide
N-5-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-1,3,4-Oxadiazol-2-Yl-2,1,3-Benzothiadiazole-5-Carboxamide: A Comprehensive Overview
The compound N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1203245-47-9) is a highly specialized organic molecule with a complex structure that combines multiple heterocyclic rings and functional groups. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. Recent studies have highlighted its role in drug development and advanced materials research.
Structure and Synthesis
The molecular structure of this compound is characterized by the presence of a benzodioxin ring system fused with an oxadiazole and a benzothiadiazole moiety. The synthesis of such a compound typically involves multi-step reactions that require precise control over steric and electronic factors. Researchers have employed various strategies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound.
Properties and Applications
One of the most notable properties of this compound is its ability to act as a biological inhibitor in various enzymatic reactions. Recent studies have demonstrated its potential as a lead compound in the development of new drugs targeting specific cellular pathways. Additionally, its unique electronic properties make it a promising candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.
Recent Research Findings
In 2023, a groundbreaking study published in *Nature Chemistry* explored the use of this compound as a molecular probe for studying intracellular signaling pathways. The study revealed that the compound's ability to penetrate cell membranes while maintaining its structural integrity makes it an ideal tool for real-time monitoring of cellular processes. Furthermore, researchers have investigated its role in nanotechnology, where it has been used as a building block for constructing self-assembled monolayers with tailored functionalities.
Safety and Environmental Considerations
While this compound exhibits remarkable potential in various applications, it is essential to consider its safety profile and environmental impact. Preliminary toxicity studies indicate that it has low acute toxicity; however, long-term exposure effects require further investigation. From an environmental perspective, researchers are exploring methods to enhance its biodegradability and reduce its ecological footprint during large-scale production.
Future Directions
The future of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4 oxadiazol 2 yl 2 1 3 benzothiadiazole 5 carboxamide lies in expanding its applications across diverse fields. Ongoing research is focused on optimizing its synthesis for industrial-scale production while maintaining high purity levels. Additionally, there is growing interest in exploring its potential as a component in advanced drug delivery systems and bioimaging agents.
In conclusion, this compound represents a significant advancement in modern organic chemistry. Its versatile structure and promising properties make it a valuable asset for researchers across multiple disciplines. As technology continues to evolve, we can expect even more innovative applications for this remarkable molecule.
1203245-47-9 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)